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Compound of Interest

Compound Name: RH1115

Cat. No.: B12380108 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
RH1115 is a small molecule modulator of the autophagy-lysosome pathway, a critical cellular

process for maintaining homeostasis, particularly in neurons. This document provides detailed

application notes and protocols for the use of RH1115 dissolved in Dimethyl Sulfoxide (DMSO)

for in vitro research applications. RH1115 has been identified to target Lamin A/C and

Lysosomal-Associated Membrane Protein 1 (LAMP1), leading to alterations in lysosome

positioning and an induction of autophagic flux.[1][2][3][4][5][6] These characteristics make

RH1115 a valuable tool for studying neurodegenerative diseases and other conditions where

autophagy dysfunction is implicated.

Physicochemical Properties and Solubility
RH1115 is readily soluble in DMSO, which is the recommended solvent for preparing stock

solutions for in vitro studies.
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Property Value Reference

Chemical Name (2c)
MedchemExpress, ACS Chem

Neurosci 2023

Molecular Weight 357.48 g/mol MedchemExpress

Typical Stock Solution 10 mM in DMSO InvivoChem

Storage of Stock
-20°C for short-term, -80°C for

long-term
MedchemExpress

In Vitro EC50
~15 µM (eGFP-LC3 puncta

assay)

Estimated from ACS Chem

Neurosci 2023

Biotin-RH1115 EC50
46.2 µM (eGFP-LC3 puncta

assay)
ACS Chem Neurosci 2023

Note on DMSO Concentration: The final concentration of DMSO in cell culture media should be

kept low, typically below 0.5%, to avoid cytotoxic effects. For sensitive cell types, especially

primary neurons, a final DMSO concentration of ≤0.1% is recommended.

Mechanism of Action and Signaling Pathway
RH1115 modulates the autophagy-lysosome pathway by directly interacting with Lamin A/C

and LAMP1.[1][2][3][4][5][6] This interaction leads to a series of downstream effects, including

the repositioning of lysosomes to the perinuclear region, which is associated with increased

autophagosome-lysosome fusion and enhanced autophagic flux. The process is thought to

involve the lysosomal adaptor protein JIP4 and the lysosomal membrane protein TMEM55B,

which play roles in regulating lysosome transport.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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